Cas no 1310273-03-0 (4-(4-fluoro-3-nitrophenyl)butan-1-amine)

• Product name: 4-(4-fluoro-3-nitrophenyl)butan-1-amine
• CAS No: 1310273-03-0
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 6246990
• PubChem ID: 82255345

4-(4-fluoro-3-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-3-nitrophenyl)butan-1-amine
• 1310273-03-0
• EN300-1828149

• Inchi： 1S/C10H13FN2O2/c11-9-5-4-8(3-1-2-6-12)7-10(9)13(14)15/h4-5,7H,1-3,6,12H2
• InChI Key： NBHPPKOZCHNQEK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CCCCN

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines